N'-butyryl-2-methoxybenzohydrazide
Overview
Description
N'-butyryl-2-methoxybenzohydrazide, also known as NM-2201, is a synthetic cannabinoid that belongs to the benzoylindole family. It was first synthesized in the early 2000s by a team of chemists at Pfizer. NM-2201 is a potent agonist of the cannabinoid receptors, which are found throughout the body and brain. In recent years, NM-2201 has gained popularity among researchers for its potential medical applications.
Mechanism of Action
N'-butyryl-2-methoxybenzohydrazide works by binding to the CB1 and CB2 receptors in the body, which are part of the endocannabinoid system. This system plays a crucial role in regulating various physiological processes, including pain, mood, appetite, and immune function. When this compound binds to these receptors, it activates them, leading to a cascade of biochemical reactions that ultimately produce its effects.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, and anxiolysis. It has also been shown to have anti-inflammatory properties, which may make it useful in the treatment of conditions such as arthritis and multiple sclerosis. Additionally, this compound has been shown to have anticonvulsant effects, which could be beneficial in the treatment of epilepsy.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N'-butyryl-2-methoxybenzohydrazide in laboratory experiments is its potency and selectivity for the CB1 and CB2 receptors. This allows researchers to study the effects of cannabinoid receptor activation on specific physiological processes. However, one limitation of this compound is that it is a synthetic compound, which may limit its applicability to natural systems.
Future Directions
There are several potential future directions for research on N'-butyryl-2-methoxybenzohydrazide. One area of interest is the development of novel therapeutic applications for the compound, particularly in the treatment of chronic pain and inflammation. Another potential direction is the investigation of the effects of this compound on the brain and the central nervous system, which could lead to a better understanding of the mechanisms underlying its therapeutic effects. Finally, further research is needed to explore the safety and efficacy of this compound in humans, which could pave the way for its eventual use in clinical settings.
Scientific Research Applications
N'-butyryl-2-methoxybenzohydrazide has been used extensively in scientific research to study the endocannabinoid system and its effects on the body. It has been shown to have a high affinity for the CB1 and CB2 receptors, which are involved in the regulation of pain, mood, appetite, and immune function. Researchers have also investigated the potential therapeutic applications of this compound in the treatment of various medical conditions, including chronic pain, anxiety, and inflammation.
properties
IUPAC Name |
N'-butanoyl-2-methoxybenzohydrazide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-3-6-11(15)13-14-12(16)9-7-4-5-8-10(9)17-2/h4-5,7-8H,3,6H2,1-2H3,(H,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHGOAXINYVNGFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NNC(=O)C1=CC=CC=C1OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.